Cas no 788-31-8 (NMETHYLNETHOXYCARBONYLPARANITROBENZALDEHYDEHYDRAZONE)

• Product Name: NMETHYLNETHOXYCARBONYLPARANITROBENZALDEHYDEHYDRAZONE
• CAS No: 788-31-8
• MF: C₁₁H₁₃N₃O₄
• MW: 251.238622426987
• CID: 984401
• PubChem ID: 9570077
• Update Time: 2025-04-20

NMETHYLNETHOXYCARBONYLPARANITROBENZALDEHYDEHYDRAZONE Chemical and Physical Properties

Names and Identifiers

• NMETHYLNETHOXYCARBONYLPARANITROBENZALDEHYDEHYDRAZONE
• CARBAZIC <wbr>
• ethyl N-methyl-N-[(E)-(4-nitrophenyl)methylideneamino]carbamate
• CARBAZIC ACID, 3-(p-NITROBENZYLIDENE)-2-METHYL-, ETHYL ESTER
• N'-Methyl-N'-ethoxycarbonyl-(p-nitro)-benzaldehyde hydrazone
• 3-(p-Nitrobenzylidene)-2-methylcarbazic acid ethyl ester
• BRN 1989958
• 788-31-8

• Inchi： 1S/C11H13N3O4/c1-3-18-11(15)13(2)12-8-9-4-6-10(7-5-9)14(16)17/h4-8H,3H2,1-2H3/b12-8+
• InChI Key： MFRIQCJGBPLFMT-XYOKQWHBSA-N
• SMILES： O(C(N(C)/N=C/C1C=CC(=CC=1)[N+](=O)[O-])=O)CC

Computed Properties

• Exact Mass: 251.09069
• Monoisotopic Mass: 251.090606
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7
• XLogP3: 2

Experimental Properties

• Density: 1.231
• Boiling Point: 366.84°C at 760 mmHg
• Flash Point: 175.659°C
• Refractive Index: 1.552
• PSA: 85.04